Tripotassium hexachloroosmate

• CAS No.: 68938-94-3
• Molecular Formula: Cl6K3Os-3
• Molecular Weight: 520.2 g/mol
• IUPAC Name: tripotassium;osmium;hexachloride
• InChI: InChI=1S/6ClH.3K.Os/h6*1H;;;;/q;;;;;;3*+1;/p-6
• InChI Key: NDOZIEFTGKPMOR-UHFFFAOYSA-H
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[K+].[K+].[K+].[Os]

Description

Tripotassium hexachloroosmate(IV), more accurately termed dipotassium hexachloroosmate(IV) (K₂OsCl₆), is a coordination complex of osmium in the +4 oxidation state. It is a crystalline solid with a red to black appearance, a molecular weight of 481.14 g/mol, and a density of 3.42 g/cm³ . The compound decomposes at 600°C and is sparingly soluble in water. Its structure consists of an octahedral [OsCl₆]²⁻ anion balanced by potassium cations.

K₂OsCl₆ is primarily used in catalysis, materials science, and radiopharmaceutical applications. For example, it serves as a precursor for osmium metal recovery and is employed in nuclear medicine for loading osmium-191 onto activated carbon . Safety data highlight its hazards, including toxicity associated with osmium compounds, necessitating strict handling protocols .

Preparation Methods

Synthetic Routes and Reaction Conditions

Tripotassium hexachloroosmate can be synthesized through the reaction of osmium tetroxide (OsO4) with potassium chloride (KCl) in the presence of hydrochloric acid (HCl). The reaction typically occurs under controlled conditions to ensure the formation of the desired complex:

$$\text{OsO}_4 + 6\text{KCl} + 4\text{HCl} \rightarrow \text{K}_3\text{OsCl}_6 + 2\text{H}_2\text{O}$$OsO4​+6KCl+4HCl→K3​OsCl6​+2H2​O

Industrial Production Methods

Industrial production of this compound involves similar synthetic routes but on a larger scale. The process requires precise control of temperature, pressure, and reactant concentrations to achieve high yields and purity. The compound is then purified through recrystallization techniques to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

Tripotassium hexachloroosmate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to higher oxidation states of osmium.

Reduction: It can be reduced to lower oxidation states or even to metallic osmium.

Substitution: Chloride ligands can be substituted with other ligands such as water, ammonia, or organic ligands.

Common Reagents and Conditions

Oxidation: Strong oxidizing agents like chlorine gas (Cl2) or potassium permanganate (KMnO4) are used.

Reduction: Reducing agents such as hydrogen gas (H2) or sodium borohydride (NaBH4) are employed.

Substitution: Ligand exchange reactions often occur in aqueous or organic solvents under mild conditions.

Major Products Formed

Oxidation: Higher oxidation state complexes of osmium.

Reduction: Lower oxidation state complexes or metallic osmium.

Substitution: New coordination complexes with different ligands

Scientific Research Applications

Tripotassium hexachloroosmate has several scientific research applications:

Chemistry: Used in the synthesis of osmium-containing compounds and as a catalyst in various chemical reactions.

Biology: Employed in studies involving electron transfer and redox reactions.

Medicine: Investigated for potential therapeutic uses due to its redox properties.

Industry: Utilized in the production of advanced materials and as a precursor for other osmium compounds

Mechanism of Action

The mechanism of action of tripotassium hexachloroosmate involves its ability to undergo redox reactions. The compound can donate or accept electrons, making it a versatile agent in electron transfer processes. Its molecular targets include various enzymes and proteins involved in redox reactions. The pathways involved often include the formation of intermediate complexes that facilitate the transfer of electrons .

Comparison with Similar Compounds

Sodium Hexachloroosmate(IV) Hydrate (Na₂OsCl₆·xH₂O)

Key Properties :

• Formula : Na₂OsCl₆·xH₂O
• Osmium Content : ≥38.7%
• Solubility : Soluble in water (exact data unspecified) .
• Applications : Used in laboratory settings and industrial catalysis.

Comparison with K₂OsCl₆ :

• Cation Effect : The smaller Na⁺ ion results in higher solubility in polar solvents compared to K₂OsCl₆.
• Stability : Sodium salts often exhibit higher hygroscopicity, complicating storage.

Ammonium Hexachloroosmate(IV) ((NH₄)₂OsCl₆)

Key Properties :

• Formula : (NH₄)₂OsCl₆
• Osmium Content : 43.5%
• Solubility : Soluble in water and alcohol .
• Applications: Functions as a luminescent probe for inorganic acids and participates in redox reactions due to favorable electrochemical properties .

Comparison with K₂OsCl₆ :

• Cation Volatility : Ammonium salts decompose at lower temperatures, releasing NH₃, which limits high-temperature applications.
• Redox Utility : The NH₄⁺ ion enables unique ligand interactions in catalysis, unlike K⁺ .

Dihydrogen Hexachloroosmate(IV) Hydrate (H₂OsCl₆·xH₂O)

Key Properties :

• Formula : H₂OsCl₆·xH₂O
• Oxidation State : Os(IV)
• Solubility : Soluble in water (exact data unspecified).
• Applications : Acts as an acidic precursor for synthesizing other osmium complexes.

Comparison with K₂OsCl₆ :

• Acidity : The H⁺ cations make this compound acidic, unlike neutral K₂OsCl₆.
• Reactivity : Protonated form reacts more readily with bases to form salts.

Transition Metal Analogs: Iridium and Rhodium Complexes

Dipotassium Hexachloroiridate(IV) (K₂IrCl₆)

• Formula : K₂IrCl₆
• Molecular Weight : 483.13 g/mol
• Applications : Used in catalysis and iridium metal recovery.

Comparison :

• Metal Reactivity : Iridium complexes are generally more inert than osmium analogs.
• Magnetic Properties : Ir(IV) exhibits distinct magnetic behavior due to d-electron configuration.

Trisodium Hexachlororhodate(III) (Na₃[RhCl₆])

• Formula : Na₃[RhCl₆]
• Oxidation State : Rh(III)
• Applications : Catalysis and synthesis of rhodium-based materials.

Comparison :

• Oxidation State : Rh(III) vs. Os(IV) leads to differences in redox activity.
• Coordination Geometry : RhCl₆³⁻ is less stable than OsCl₆²⁻ in aqueous media.

Data Table: Comparative Properties

Property	K₂OsCl₆	Na₂OsCl₆	(NH₄)₂OsCl₆	H₂OsCl₆
Molecular Formula	K₂OsCl₆	Na₂OsCl₆·xH₂O	(NH₄)₂OsCl₆	H₂OsCl₆·xH₂O
Molecular Weight (g/mol)	481.14	~469.0 (anhydrous)	439.2	~409.0
Osmium Content (%)	38.7	38.7	43.5	~46.5
Solubility	Sparingly in H₂O	Soluble in H₂O	H₂O, Alcohol	H₂O
Melting Point (°C)	600 (dec.)	N/A	Decomposes	N/A